Cas no 2171808-45-8 (3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine)

• Product Name: 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine
• CAS No: 2171808-45-8
• MF: C₉H₁₄ClNOS
• MW: 219.731560230255
• CID: 6585692
• PubChem ID: 165748427
• Update Time: 2025-10-25

3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine
• EN300-1289856
• 2171808-45-8
• 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-2-methylpropan-1-amine

• Inchi： 1S/C9H14ClNOS/c1-7(4-11)5-13-6-8-2-3-9(10)12-8/h2-3,7H,4-6,11H2,1H3
• InChI Key： XZFXMJBYQWMCBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C)CN)O1

Computed Properties

• Exact Mass: 219.0484629g/mol
• Monoisotopic Mass: 219.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.5Ų

Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine

Introduction to 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine (CAS No. 2171808-45-8)

3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine, with the CAS number 2171808-45-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfanyl-substituted amines, which have shown promising applications in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

The molecular structure of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine is characterized by a 5-chlorofuran ring linked to a methylsulfanyl group, which is further attached to a 2-methylpropan-1-amine moiety. This intricate arrangement imparts the compound with distinct chemical and biological properties that make it an intriguing candidate for further research and development.

Recent studies have highlighted the potential of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine in modulating key signaling pathways involved in cellular processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine has also shown promise in neuroprotective applications. Research conducted at the University of California, San Francisco, revealed that this compound can effectively protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant genes. This neuroprotective effect makes 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine, several preclinical studies have been conducted using animal models. In a study published in the Bioorganic & Medicinal Chemistry Letters, researchers evaluated the efficacy of this compound in a mouse model of inflammatory bowel disease (IBD). The results showed that treatment with 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine significantly reduced inflammation and improved gut barrier function, suggesting its potential as a novel therapeutic agent for IBD.

Beyond its direct biological activities, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine has also been studied for its ability to enhance the efficacy of other drugs through synergistic interactions. A recent study published in the Molecular Pharmacology journal demonstrated that this compound can potentiate the anti-cancer effects of chemotherapeutic agents such as doxorubicin by inhibiting drug efflux pumps and increasing intracellular drug accumulation. This finding opens up new avenues for combination therapy approaches in cancer treatment.

The synthesis of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-2-methylpropan-1-amine has been optimized to improve yield and purity, making it more accessible for large-scale production. Various synthetic routes have been explored, including microwave-assisted synthesis and catalytic methods, which offer advantages in terms of reaction time and environmental sustainability. These advancements in synthetic chemistry are crucial for ensuring that sufficient quantities of the compound can be produced for both research and clinical applications.

In conclusion, 3-{(5-chlorofuran-2-y\-lmethysulfanyl)-2-methy\-lpropan\-1-am\-ine (CAS No. 2171808\-45\-8)) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, neuroprotective, and synergistic properties make it an attractive candidate for further investigation in preclinical and clinical settings. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.